Cas no 220847-56-3 (Benzoic acid, 2-acetyl-6-chloro-)
220847-56-3 structure
Product Name:Benzoic acid, 2-acetyl-6-chloro-
CAS No:220847-56-3
MF:C9H7ClO3
MW:198.603081941605
CID:1406476
PubChem ID:15278694
Update Time:2025-04-20
Benzoic acid, 2-acetyl-6-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-acetyl-6-chloro-
- 2-acetyl-6-chlorobenzoic acid
- SCHEMBL6640962
- 220847-56-3
- YIRUFOFQYUOMML-UHFFFAOYSA-N
- 2-chloro-6-acetylbenzoic acid
-
- Inchi: 1S/C9H7ClO3/c1-5(11)6-3-2-4-7(10)8(6)9(12)13/h2-4H,1H3,(H,12,13)
- InChI Key: YIRUFOFQYUOMML-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(C(C)=O)=C1C(=O)O
Computed Properties
- Exact Mass: 198.00841
- Monoisotopic Mass: 198.0083718g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Benzoic acid, 2-acetyl-6-chloro- Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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